Cas no 876616-92-1 (2-(4-Bromo-phenyl)-5-methyl-4-(2-pyrrolidin-1-yl-ethyl)-oxazole)

2-(4-Bromo-phenyl)-5-methyl-4-(2-pyrrolidin-1-yl-ethyl)-oxazole structure
876616-92-1 structure
Product Name:2-(4-Bromo-phenyl)-5-methyl-4-(2-pyrrolidin-1-yl-ethyl)-oxazole
CAS No:876616-92-1
MF:C16H19BrN2O
MW:335.238863229752
CID:2810462
PubChem ID:11681546
Update Time:2025-04-21

2-(4-Bromo-phenyl)-5-methyl-4-(2-pyrrolidin-1-yl-ethyl)-oxazole Chemical and Physical Properties

Names and Identifiers

    • 876616-92-1
    • SCHEMBL3583894
    • 2-(4-Bromo-phenyl)-5-methyl-4-(2-pyrrolidin-1-yl-ethyl)-oxazole
    • DTXSID10470558
    • ZQHAWHYNSSTKBW-UHFFFAOYSA-N
    • Inchi: 1S/C16H19BrN2O/c1-12-15(8-11-19-9-2-3-10-19)18-16(20-12)13-4-6-14(17)7-5-13/h4-7H,2-3,8-11H2,1H3
    • InChI Key: ZQHAWHYNSSTKBW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=NC(=C(C)O1)CCN1CCCC1

Computed Properties

  • Exact Mass: 334.06808Da
  • Monoisotopic Mass: 334.06808Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 29.3Ų
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.